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Introduction

Methylamine nitrate, also known as monomethylamine nitrate (MMAN), is an energetic salt
that saw its initial significant military application during World War Il by German forces.[1][2] Its
adoption was driven by its favorable oxygen balance compared to the more commonly used
ammonium nitrate, which allowed for more efficient and complete combustion in explosive
compositions.[1][2] This technical guide provides a comprehensive overview of the early uses
of methylamine nitrate in military applications, focusing on its synthesis, explosive properties,
and the experimental protocols used to characterize it.

Synthesis of Methylamine Nitrate

The primary method for synthesizing methylamine nitrate is through the acid-base
neutralization reaction of methylamine with nitric acid.[1] Another method involves the reaction
of ammonium nitrate with formaldehyde.[3]

Experimental Protocol: Neutralization of Methylamine
with Nitric Acid

This laboratory-scale procedure outlines the synthesis of methylamine nitrate through the
neutralization of methylamine by nitric acid.
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Materials:

e Methylamine (CHsNH2) solution
 Nitric acid (HNO3s), 60% solution
« Distilled water

* Ice bath

e pH indicator or pH meter

e Crystallizing dish

e Vacuum filtration apparatus
Procedure:

e A solution of methylamine is prepared in a reaction vessel placed within an ice bath to
manage the exothermic nature of the reaction.

¢ Slowly, and with constant stirring, a 60% solution of nitric acid is added to the methylamine
solution.

e The pH of the mixture is continuously monitored. The addition of nitric acid is halted once a
neutral pH (approximately 7.0) is achieved, indicating the complete neutralization of the
methylamine.

e The resulting solution of methylamine nitrate is then gently heated to evaporate excess
water, concentrating the solution.

e The concentrated solution is transferred to a crystallizing dish and allowed to cool slowly at
room temperature.

» As the solution cools, methylamine nitrate crystals will form.

e The crystals are collected by vacuum filtration and washed with a small amount of cold
distilled water to remove any remaining impurities.
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e The purified crystals are then dried in a desiccator.

Experimental Protocol: Synthesis from Ammonium
Nitrate and Formaldehyde

A high-yield synthesis method involves the reaction of ammonium nitrate and formaldehyde.[3]

Materials:

Ammonium nitrate (NHaNO3)

Formaldehyde (HCHO), 37% solution

Heating apparatus with temperature control

Reaction vessel
Procedure:
e Ammonium nitrate is dissolved in a 37% formaldehyde solution in the reaction vessel.

e The mixture is heated to and maintained at a temperature between 95°C and 105°C for
approximately 2 hours.[3]

e The reaction mixture, now containing methylamine nitrate, is then subjected to evaporation
to remove excess water to the desired concentration.[3]

Physicochemical and Explosive Properties

Methylamine nitrate is a white crystalline solid with several key properties relevant to its
military applications.
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Property Value Reference(s)
Molecular Formula CHeN203 [1]
Molecular Weight 94.07 g/mol [1]
Melting Point 104.7-108.5 °C [1]
Boiling Point 206.8 °C [1]
Density 1.243 g/cm3 at 20°C [1]

Explosive Performance Characteristics

While specific quantitative data for pure methylamine nitrate from the early military era is
scarce in open literature, its performance can be inferred from its use in compositions and
comparison to other explosives. It was recognized for providing a better oxygen balance in
explosive mixtures than ammonium nitrate.[1][2]
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Parameter

Description

Typical
. Reference(s)
Value/Observation

Detonation Velocity

The speed at which
the detonation wave
propagates through
the explosive.

A Tovex water-gel
explosive formulation
containing
methylamine nitrate
and ammonium nitrate
has a reported
detonation velocity of [1]
6,300 m/s. The
detonation velocity of
pure methylamine
nitrate is not readily
available in the

reviewed literature.

Brisance (Trauzl Lead
Block Test)

A measure of the
shattering power of an
explosive, determined
by the expansion of a
lead block cavity upon
detonation of a 10-

gram sample.

Specific Trauzl test

results for

methylamine nitrate

are not available in

the reviewed [4]
literature. For

comparison, TNT has

a Trauzl rating of 30

cm?d/g.

Impact Sensitivity
(BAM Fall Hammer
Test)

Measures the
sensitivity of an
explosive to initiation
by impact. A weight is
dropped from varying
heights onto a

sample.

Specific BAM fall
hammer test results
for methylamine
nitrate are not
available in the
reviewed literature.
The test involves
dropping a weight
onto the material to
determine the energy

required for initiation.
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Assesses the

. L sensitivity of an
Friction Sensitivity

o explosive to initiation
(BAM Friction Test)

by friction between

two surfaces.

Specific BAM friction
test results for
methylamine nitrate
are not available in
the reviewed
literature. The test
subjects the material
to friction between a
porcelain pin and
plate under a

specified load.

Early Military Applications and Formulations

Methylamine nitrate was utilized by Germany during World War Il as a component in

explosive compositions.[1][2] It was often used in combination with other explosives to enhance

their performance due to its superior oxygen balance. One such application was in a fusible

explosive blend for filling missiles, which also contained sodium nitrate and cyclonite (RDX).[5]

The improved oxygen balance allowed for a more complete and energetic detonation of the

main explosive charge.

Experimental Workflows and Signaling Pathways

The synthesis and decomposition of methylamine nitrate can be represented by the following

diagrams.

Methylamine (CHsNH2)

+ Nitric Acid

: Methylamine Nitrate (CHsNHsNO3)

I
Nitric Acid (HNOs)

Click to download full resolution via product page

Caption: Synthesis of Methylamine Nitrate via Neutralization.
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Detonation Decomposition Products

(e.g., N2, H20, CO2)

|

Methylamine Nitrate (CHsNHsNOs3)

Click to download full resolution via product page

Caption: Detonation Pathway of Methylamine Nitrate.

Conclusion

Methylamine nitrate played a notable, albeit not primary, role in military explosives during
World War Il, particularly for the German military. Its key advantage was its ability to improve
the oxygen balance of explosive formulations, leading to more efficient energy release. While
detailed quantitative performance data from that era on the pure compound is not widely
available, its synthesis and fundamental properties are well-understood. The legacy of its early
military use paved the way for its later application in commercial explosives, such as water-gel
slurries. Further research into declassified military archives may provide more specific details
on its historical formulations and performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595745#early-uses-of-methylamine-nitrate-in-
military-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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